Cas no 18837-89-3 (5-fluoro-4-methoxy-1-pentofuranosylpyrimidin-2(1H)-one)
18837-89-3 structure
Product Name:5-fluoro-4-methoxy-1-pentofuranosylpyrimidin-2(1H)-one
CAS No:18837-89-3
MF:C10H13FN2O6
MW:276.218426465988
CID:907517
PubChem ID:266959
Update Time:2025-04-19
5-fluoro-4-methoxy-1-pentofuranosylpyrimidin-2(1H)-one Chemical and Physical Properties
Names and Identifiers
-
- 5-fluoro-4-methoxy-1-pentofuranosylpyrimidin-2(1H)-one
- NSC-106039
- DTXSID80940339
- NSC106039
- 18837-89-3
-
- Inchi: 1S/C10H13FN2O6/c1-18-8-4(11)2-13(10(17)12-8)9-7(16)6(15)5(3-14)19-9/h2,5-7,9,14-16H,3H2,1H3
- InChI Key: QCWNERCOUADAAT-UHFFFAOYSA-N
- SMILES: FC1C(=NC(N(C=1)C1C(C(C(CO)O1)O)O)=O)OC
Computed Properties
- Exact Mass: 276.07579
- Monoisotopic Mass: 276.07576430g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 440
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.1
- Topological Polar Surface Area: 112Ų
Experimental Properties
- PSA: 111.82
5-fluoro-4-methoxy-1-pentofuranosylpyrimidin-2(1H)-one Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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